2,3-Dibromopropyl dihydrogen phosphate

Specification

• CAS No.: 5324-12-9
• Molecular Formula: C3H7Br2O4P
• Molecular Weight: 297.87 g/mol
• IUPAC Name: 2,3-dibromopropyl dihydrogen phosphate
• Standard InChI: InChI=1S/C3H7Br2O4P/c4-1-3(5)2-9-10(6,7)8/h3H,1-2H2,(H2,6,7,8)
• Standard InChI Key: GMAAWZONVLTAMA-UHFFFAOYSA-N
• SMILES: C(C(CBr)Br)OP(=O)(O)O
• Canonical SMILES: C(C(CBr)Br)OP(=O)(O)O

Introduction

Chemical Structure and Properties

2,3-Dibromopropyl dihydrogen phosphate is a phosphate ester characterized by a phosphate group with two hydroxyl groups and a brominated propyl group. The compound's structure contributes to its flame-retardant properties, with both phosphorus and bromine elements known for their effectiveness in reducing material flammability.

Identification Data

Parameter	Value
CAS Number	5324-12-9
Molecular Formula	C3H7Br2O4P
Molecular Weight	297.867 g/mol
EINECS	226-192-8
Systematic Name	2,3-Dibromo-1-propanol dihydrogen phosphate
Synonyms	Mono(2,3-dibromopropyl)phosphate, Phosphoric acid mono(2,3-dibromopropyl) ester, 1-Propanol, 2,3-dibromo-, phosphate (1:1)

The compound contains a phosphate group (PO4) with two hydroxyl groups attached to the phosphorus atom, making it a dihydrogen phosphate. The third position on the phosphorus is occupied by a propyl group that is brominated at the 2 and 3 positions.

Applications and Uses

The primary applications of 2,3-Dibromopropyl dihydrogen phosphate include:

Flame Retardant Applications

The compound has been studied for its applications primarily as a flame retardant due to its phosphorus and bromine content. These elements are known for their effectiveness in reducing flammability in various materials.

Industrial Applications

It has potential uses as an intermediate in organic synthesis, contributing to the production of various chemicals including potentially more complex phosphate esters.

Toxicological Profile

Acute Toxicity

According to toxicological data, the lowest published lethal dose (LDLo) for 2,3-Dibromopropyl dihydrogen phosphate in mice is 250 mg/kg when administered intraperitoneally.

Mutagenicity

The compound has demonstrated mutagenic properties in bacterial systems. Specifically, it has been shown to cause mutations in Salmonella typhimurium at a dose of 30 μmol/plate. This mutagenic potential raises concerns about its possible genotoxic effects.

Comparative Toxicity Data

The toxicological profile of 2,3-Dibromopropyl dihydrogen phosphate should be considered in relation to its structural analogues. The following table provides a comparison:

Compound	Classification	Notable Toxic Effects	Regulatory Status
2,3-Dibromopropyl dihydrogen phosphate	Mutagen	Mutagenic in S. typhimurium	Listed in EPA TSCA studies
Tris(2,3-dibromopropyl) phosphate	IARC Group 2A carcinogen	Carcinogenic, mutagenic, skin irritant	Banned in many countries
Bis(2,3-dibromopropyl) phosphate	Potential toxicant	Nephrotoxicity in animal studies	Limited regulatory information

Regulatory Status

2,3-Dibromopropyl dihydrogen phosphate appears in several regulatory contexts:

• It is listed in the EPA TSCA (Toxic Substances Control Act) Section 8(d) unpublished health/safety studies.

• The compound is included in the EPA TSCA TEST SUBMISSION (TSCATS) DATABASE as of June 1998.

• The National Occupational Hazard Survey (NOHS) from 1974 indicated that the compound was used in 10 facilities across 1 industry, involving 19 occupations and potentially affecting approximately 970 employees.

While the regulatory status of related compounds such as tris(2,3-dibromopropyl) phosphate is well-documented, with bans and restrictions in many countries including the United States, specific regulatory actions focusing exclusively on 2,3-Dibromopropyl dihydrogen phosphate are less well-documented in the available literature.

Relationship to Other Brominated Flame Retardants

2,3-Dibromopropyl dihydrogen phosphate is structurally related to other brominated phosphate flame retardants, particularly:

Tris(2,3-dibromopropyl) phosphate (TDBPP)

TDBPP, also known as "tris," is a chemical once widely used as a flame retardant in plastics and textiles. It has the molecular formula C9H15Br6O4P and a molecular weight of 697.613 g/mol. TDBPP is no longer used in the United States due to health concerns and is classified as an IARC Group 2A carcinogen.

Bis(2,3-dibromopropyl) phosphate

This compound (CAS: 5412-25-9) is an intermediate between the mono and tris derivatives, with the molecular formula C6H11Br4O4P and a molecular weight of 497.74 g/mol. Research has indicated potential toxicological concerns, particularly nephrotoxicity in animal studies.

The mono-compound (2,3-Dibromopropyl dihydrogen phosphate) may function as a degradation product or metabolite of these larger molecules within biological or environmental systems.

Research Gaps and Future Directions

Based on the available literature, several research gaps regarding 2,3-Dibromopropyl dihydrogen phosphate can be identified:

• Physical and Chemical Characterization: More detailed studies on physical properties, stability, and reactivity are needed.

• Comprehensive Toxicological Profile: Dedicated studies on its toxicity, including chronic effects, carcinogenicity, and reproductive toxicity are warranted.

• Environmental Fate and Behavior: Research on its persistence, bioaccumulation potential, and degradation pathways in various environmental compartments is lacking.

• Analytical Method Development: Validation of specific analytical methods for its detection in various matrices would be valuable.